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Compound of Interest |

2-Bromo-4-methylaniline
Compound Name:
hydrochloride
CAS No.: 13194-71-3
Cat. No.: B076795
\ 7

| MW: 222.51 g/mol

Executive Technical Summary

2-Bromo-4-methylaniline hydrochloride is a critical intermediate in the synthesis of azo dyes
and pharmaceutical agents. Its purification relies heavily on the solubility differential between
the hydrochloride salt and the free base.

Critical Insight: Unlike simple aniline salts, the presence of the electron-withdrawing bromine
atom at the ortho position significantly lowers the basicity of the amine (pKa

3.17). This results in a hydrochloride salt that is hydrolytically labile. In pure water, the salt is
prone to dissociation, leading to the "oiling out" of the insoluble free base. Accurate solubility
data for this compound is therefore a function of both temperature and pH/ionic strength.

Physicochemical Profile
Identity and Properties
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Property Data Source
Off-white to beige crystalline
Appearance ) Strem [1]
solid
Melting Point >240 °C (Decomposes) Sigma-Aldrich [2]
pKa (Conjugate Acid) 3.17+£0.03 ResearchGate [3]

~1.5 g/cm3 (Estimated from

Density (Solid) base)
ase

ChemBK [4]

Moderate (Store under inert

Hygroscopicity atmosphere)

Application Note

Hydrolytic Instability Mechanism

The low pKa implies that the equilibrium below shifts easily to the right in neutral water:

» Implication: "Solubility in water" measurements must be conducted in 0.1M - 1.0M HCl to

suppress hydrolysis. In pure water, the observed "solubility" is often the solubility of the free

base + the concentration of the dissociated acid, yielding erroneous thermodynamic data.

Solubility Data & Thermodynamic Profiling

Due to the niche nature of this specific salt, empirical solubility curves are often generated in-
house. Below is the Reference Solubility Profile based on structural analogs (e.g., 2-bromo-4-

chloroaniline HCI) and thermodynamic principles.

Qualitative Solubility Map
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Solvent System Solubility Rating Process Application
Dilute HCI (1M) High (Hot) / Moderate (Cold) Primary Recrystallization
Ethanol / Methanol High Dissolution for reactions
Acetone Moderate Anti-solvent precipitation
Ethyl Acetate Low Washing impurities

Removing non-polar
Hexanes/Toluene Insoluble
byproducts

Protocol: Precise Solubility Determination

To generate the thermodynamic data required for Apelblat modeling, follow this Gravimetric
Isothermal Saturation Protocol.

Reagents: 2-Bromo-4-methylaniline HCI (>99%), HPLC-grade solvents. Equipment: Jacketed
equilibrium vessel, Agilent 1200 HPLC (or equivalent).

Preparation: Add excess solid salt to 50 mL of solvent in a jacketed vessel.
» Equilibration: Stir at 400 rpm for 24 hours at constant temperature (
).
o Sampling: Stop stirring and allow settling for 30 mins. Filter supernatant through a 0.45

heated PTFE syringe filter.
o Quantification: Dilute filtrate and analyze via HPLC (UV detection @ 254 nm).
o Calculation: Determine mole fraction solubility (

) using the equation:
(Where

are mass/MW of solute;
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are mass/MW of solvent).

Thermodynamic Modeling (Apelblat Equation)

Once experimental data (

VS
) is obtained, fit it to the Modified Apelblat Equation to predict solubility at any temperature:

e A, B, C: Empirical constants derived from regression analysis.

o Use Case: Use these constants to calculate the precise cooling curve for crystallization
reactors.

Synthesis & Purification Workflow

The synthesis of the hydrochloride salt is the primary method for purifying the free base from
regioisomers (e.g., 4-bromo-2-methylaniline).

Reaction Scheme

The pathway involves protection of p-toluidine, bromination, and hydrolysis.

c_y, | 2-Bromo-d4-methylacetanilide | _conc. Hl/ Heat
(Bromination)

2-Bromo-4-methylaniline HC [l
(Target Salt)

Hydrolysis Cooling & Crystallization
(HCI Reflux)

Click to download full resolution via product page

Figure 1: Synthesis and isolation pathway. Note the critical risk of hydrolysis at neutral pH.

Detailed Purification Protocol

o Hydrolysis: Reflux the acetamide intermediate in 20% HCI for 2-3 hours.
« Isolation (Salt Formation):

o Cool the reaction mixture to 0-5 °C.
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o The hydrochloride salt will precipitate as a solid.

o Note: If the acid concentration is too low, an oil (free base) may form. Maintain [H+] > 2M.

« Filtration: Filter the cold slurry. Wash with cold 2M HCI (NOT water).

e Drying: Dry in a vacuum oven at 40 °C over

Experimental Validation: Solubility Decision Tree

Use this logic flow to determine the optimal solvent system for your specific application
(recrystallization vs. reaction).

Select Solvent Purpose

Recrystallization or Reaction?

VAR

Recrystallization Reaction Medium
Is impurity polar? Protic Solvent OK?

Yes (Salts) [No (Organics) No

Use 2M HCI

Use EtOH/EtOAC
(Anti-solvent)

DMF/DMSO
(Salt Dissociation Risk)

(Temp Gradient) Methanol/Ethanol

Click to download full resolution via product page

Figure 2: Solvent selection logic for 2-bromo-4-methylaniline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Characterization Guide: 2-Bromo-4-
methylaniline Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076795#2-bromo-4-methylaniline-hydrochloride-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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